Cas no 1805711-03-8 (3-Bromo-1-(2-(difluoromethyl)-4-(trifluoromethylthio)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-(difluoromethyl)-4-(trifluoromethylthio)phenyl)propan-1-one
• CAS No: 1805711-03-8
• MF: C₁₁H₈BrF₅OS
• MW: 363.141638755798
• CID: 4979827
• Update Time: 2025-06-14

3-Bromo-1-(2-(difluoromethyl)-4-(trifluoromethylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-(difluoromethyl)-4-(trifluoromethylthio)phenyl)propan-1-one

• Inchi： 1S/C11H8BrF5OS/c12-4-3-9(18)7-2-1-6(19-11(15,16)17)5-8(7)10(13)14/h1-2,5,10H,3-4H2
• InChI Key： TVGHTZIDLBPWCU-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=CC=1C(F)F)SC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 4.6
• Topological Polar Surface Area: 42.4

Additional information on 3-Bromo-1-(2-(difluoromethyl)-4-(trifluoromethylthio)phenyl)propan-1-one

Comprehensive Analysis of 3-Bromo-1-(2-(difluoromethyl)-4-(trifluoromethylthio)phenyl)propan-1-one (CAS No. 1805711-03-8)

The compound 3-Bromo-1-(2-(difluoromethyl)-4-(trifluoromethylthio)phenyl)propan-1-one (CAS No. 1805711-03-8) is a highly specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring difluoromethyl and trifluoromethylthio functional groups, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this compound due to its potential role in developing novel therapeutics and crop protection agents.

One of the key reasons for the growing interest in 3-Bromo-1-(2-(difluoromethyl)-4-(trifluoromethylthio)phenyl)propan-1-one is its relevance to fluorinated compounds, a hot topic in modern chemistry. Fluorination is a critical strategy in drug design, as it can enhance metabolic stability, bioavailability, and binding affinity. The presence of both difluoromethyl and trifluoromethylthio groups in this compound aligns with current trends in medicinal chemistry, where fluorinated motifs are extensively explored for their unique physicochemical properties.

From a synthetic perspective, CAS No. 1805711-03-8 serves as a versatile building block. The bromo substituent offers a reactive site for further functionalization, enabling the creation of diverse derivatives. This adaptability is particularly valuable in high-throughput screening and combinatorial chemistry, where rapid generation of compound libraries is essential for identifying lead candidates. The compound's stability under various reaction conditions further enhances its utility in multi-step synthetic routes.

In the context of agrochemical research, 3-Bromo-1-(2-(difluoromethyl)-4-(trifluoromethylthio)phenyl)propan-1-one has garnered attention for its potential role in developing next-generation pesticides. The trifluoromethylthio group, in particular, is known to improve the lipophilicity and membrane permeability of active ingredients, a desirable trait in crop protection agents. With increasing global demand for sustainable agriculture, this compound's applications in creating environmentally friendly pesticides are a subject of active investigation.

The compound's physicochemical properties, including its molecular weight, solubility, and reactivity, are critical factors in its applications. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize and quantify CAS No. 1805711-03-8 in research settings. These methods ensure the compound's purity and consistency, which are paramount in both pharmaceutical and agrochemical development.

Another area where 3-Bromo-1-(2-(difluoromethyl)-4-(trifluoromethylthio)phenyl)propan-1-one shows promise is in material science. Fluorinated aromatic compounds are increasingly used in the development of advanced materials, including liquid crystals, polymers, and electronic components. The unique electronic properties imparted by the trifluoromethylthio group make this compound a candidate for exploring new materials with tailored functionalities.

From a commercial standpoint, the demand for fluorinated building blocks like CAS No. 1805711-03-8 is on the rise. Pharmaceutical and agrochemical companies are actively seeking reliable suppliers of high-purity intermediates to support their R&D efforts. This trend is driven by the need for innovative solutions to address challenges in drug resistance, pest control, and sustainable farming practices.

In conclusion, 3-Bromo-1-(2-(difluoromethyl)-4-(trifluoromethylthio)phenyl)propan-1-one (CAS No. 1805711-03-8) represents a compelling example of how specialized organic compounds can drive innovation across multiple industries. Its unique structural features, combined with its versatility in synthetic applications, make it a valuable asset in the quest for new therapeutics, agrochemicals, and advanced materials. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in scientific and industrial advancements.